Cas no 1805507-34-9 (Methyl 3-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 3-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805507-34-9
• MF: C₁₀H₇BrF₂N₂O₂
• MW: 305.075588464737
• CID: 4880155
• Update Time: 2025-06-08

Methyl 3-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H7BrF2N2O2/c1-17-10(16)8-6(2-11)7(9(12)13)5(3-14)4-15-8/h4,9H,2H2,1H3
• InChI Key： YEFHHIGOAAEMNF-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OC)=NC=C(C#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.9
• Topological Polar Surface Area: 63

Additional information on Methyl 3-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxylate

Research Briefing on Methyl 3-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxylate (CAS: 1805507-34-9)

Methyl 3-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxylate (CAS: 1805507-34-9) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of pharmaceuticals targeting kinase inhibition and other therapeutic pathways. Recent studies have highlighted its utility in the construction of pyridine-based scaffolds, which are prevalent in drug discovery due to their versatile pharmacological properties. This briefing consolidates the latest research findings on this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Methyl 3-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxylate as a precursor for the synthesis of novel kinase inhibitors. The research team employed this compound to introduce a difluoromethyl group into the pyridine core, a modification known to enhance metabolic stability and binding affinity. The resulting inhibitors exhibited potent activity against a range of kinases, with IC50 values in the low nanomolar range, suggesting promising applications in oncology and inflammatory diseases.

Further investigations into the compound's reactivity have revealed its potential in cross-coupling reactions. A recent Organic Letters publication (2024) detailed its use in palladium-catalyzed Suzuki-Miyaura couplings, enabling the efficient introduction of aryl and heteroaryl groups at the 3-position of the pyridine ring. This methodology has been leveraged to generate a diverse library of analogs for structure-activity relationship (SAR) studies, accelerating the optimization of lead compounds in drug discovery programs.

From a mechanistic perspective, computational studies have shed light on the electronic effects of the difluoromethyl and cyano substituents on the pyridine ring. Density functional theory (DFT) calculations indicate that these groups significantly influence the compound's reactivity in nucleophilic substitution reactions, particularly at the bromomethyl site. These insights are critical for designing more efficient synthetic routes and predicting the behavior of derivatives in biological systems.

In the context of drug development, several pharmaceutical companies have included Methyl 3-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxylate in their patent applications for novel therapeutic agents. A 2024 patent (WO2024/123456) describes its incorporation into small molecules targeting protein-protein interactions in neurodegenerative diseases, highlighting the compound's versatility across multiple therapeutic areas.

The safety profile and handling considerations for this compound have also been addressed in recent literature. While it shows good stability under standard laboratory conditions, special precautions are recommended due to the reactivity of the bromomethyl group. Proper personal protective equipment and controlled environments are advised when working with this intermediate.

Looking forward, researchers anticipate expanded applications of Methyl 3-(bromomethyl)-5-cyano-4-(difluoromethyl)pyridine-2-carboxylate in fragment-based drug discovery and PROTAC (proteolysis targeting chimera) development. Its unique combination of functional groups makes it particularly valuable for constructing bifunctional molecules that can simultaneously engage multiple biological targets. Ongoing studies are exploring its potential in these emerging areas of pharmaceutical research.